Cas no 1917-60-8 (5-(Methoxymethyl)furan-2-carboxylic acid)

• Product Name: 5-(Methoxymethyl)furan-2-carboxylic acid
• CAS No: 1917-60-8
• MF: C₇H₈O₄
• MW: 156.136022567749
• MDL: MFCD04367609
• CID: 84012
• PubChem ID: 1125227
• Update Time: 2025-06-11

5-(Methoxymethyl)furan-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(Methoxymethyl)furan-2-carboxylic acid
• 5-Methoxymethyl-2-furoic acid
• 5-(METHOXYMETHYL)-2-FUROIC ACID
• 5-Methoxymethyl-furan-2-carboxylic acid
• 5-(methoxymethyl)-2-furoic acid(SALTDATA: FREE)
• 5-Methoxymethyl-furan-2-carbonsaeure
• 5-Methoxymethylfuran-2-carboxylic acid
• II0464 99%
• HUUCEXDTXVRYMK-UHFFFAOYSA-N
• F2124-0631
• SCHEMBL3191767
• SB61894
• 2-Furancarboxylic acid, 5-(methoxymethyl)-
• MFCD04367609
• BAA91760
• FT-0697907
• J-012394
• BB 0241609
• 1917-60-8
• 5-(METHOXYMETHYL)-2-FUROICACID
• SY167687
• DTXSID00360550
• 5-(Methoxymethyl)-2-furoic acid, AldrichCPR
• EN300-23896
• AKOS000118204
• A853755
• AS-65629
• DB-027845
• BBL030264
• ALBB-034803
• STK732947
• 681-606-8
• DTXCID80311601

• MDL： MFCD04367609
• Inchi： 1S/C7H8O4/c1-10-4-5-2-3-6(11-5)7(8)9/h2-3H,4H2,1H3,(H,8,9)
• InChI Key： HUUCEXDTXVRYMK-UHFFFAOYSA-N
• SMILES： O1C(C(=O)O)=CC=C1COC

Computed Properties

• Exact Mass: 156.04200
• Monoisotopic Mass: 156.04225873g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.5
• Topological Polar Surface Area: 59.7Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 266.0±30.0 °C at 760 mmHg
• Flash Point: 114.7±24.6 °C
• PSA: 59.67000
• LogP: 1.12420
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

5-(Methoxymethyl)furan-2-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furans Furoic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furans Furoic acid and derivatives Furoic acids

Additional information on 5-(Methoxymethyl)furan-2-carboxylic acid

Comprehensive Overview of 5-(Methoxymethyl)furan-2-carboxylic acid (CAS No. 1917-60-8): Properties, Applications, and Industry Insights

5-(Methoxymethyl)furan-2-carboxylic acid (CAS No. 1917-60-8) is a versatile furan-based carboxylic acid derivative that has garnered significant attention in pharmaceutical, agrochemical, and specialty chemical research. This compound, characterized by its methoxymethyl substitution on the furan ring, serves as a critical intermediate in organic synthesis. Its unique molecular structure, combining a furan core with a carboxyl group, enables diverse reactivity, making it valuable for constructing complex molecules.

In recent years, the demand for furan derivatives like 5-(Methoxymethyl)furan-2-carboxylic acid has surged due to their role in sustainable chemistry. With growing interest in bio-based materials and green solvents, researchers are exploring furan compounds as alternatives to petroleum-derived chemicals. This aligns with global trends toward circular economy practices, where renewable feedstocks are prioritized. The compound’s potential in biodegradable polymers and catalysis further underscores its relevance.

From a synthetic perspective, CAS No. 1917-60-8 is often utilized in peptide coupling reactions and heterocyclic synthesis. Its carboxyl group facilitates esterification and amidation, while the furan ring participates in cycloaddition reactions. These properties make it a sought-after building block for drug discovery, particularly in designing small-molecule inhibitors and biologically active compounds. Notably, its stability under mild conditions enhances its practicality in lab-scale and industrial applications.

The compound’s physicochemical properties, such as its moderate solubility in polar solvents and melting point range, are well-documented in literature. Analytical techniques like HPLC, NMR, and mass spectrometry are routinely employed to characterize its purity and structure. For researchers, understanding these parameters is crucial for optimizing reaction conditions and ensuring reproducibility.

In the context of market trends, 5-(Methoxymethyl)furan-2-carboxylic acid is increasingly referenced in patents related to flavor and fragrance formulations. Its furan scaffold contributes to aromatic profiles, appealing to industries seeking natural-like additives. Additionally, its role in metal-organic frameworks (MOFs) and coordination polymers highlights its interdisciplinary importance.

Safety and handling of CAS No. 1917-60-8 follow standard laboratory protocols. While not classified as hazardous, proper ventilation and personal protective equipment (PPE) are recommended during handling. Regulatory compliance, including REACH and FDA guidelines, ensures its safe use in commercial applications.

Looking ahead, the compound’s adaptability positions it as a key player in emerging technologies. Innovations in catalysis, material science, and medicinal chemistry are expected to drive demand. For instance, its integration into photocatalysts for CO2 reduction aligns with climate-focused research. As industries pivot toward sustainable solutions, 5-(Methoxymethyl)furan-2-carboxylic acid is poised to remain a focal point of scientific and industrial advancement.